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Compound of Interest

Compound Name: Tribenoside

CAS No.: 10310-32-4

Cat. No.: B1681376

Get Quote

This document provides comprehensive safety, handling, and disposal protocols for

Tribenoside, tailored for research and drug development professionals. The following

procedures are designed to ensure a safe laboratory environment and minimize exposure risk.

Physicochemical and Hazard Profile
Tribenoside is a viscous, yellowish liquid with specific handling requirements.[1] While some

safety data sheets (SDS) classify it as non-hazardous, others identify it as a skin and eye

irritant and toxic to aquatic life with long-lasting effects.[2][3][4][5][6] Therefore, it is prudent to

handle it as a potentially hazardous substance.
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Property Value Source

Chemical Name
Ethyl 3,5,6-tri-O-benzyl-D-

glucofuranoside
[7]

CAS Number 10310-32-4 [2]

Molecular Formula C₂₉H₃₄O₆ [8]

Molecular Weight 478.58 g/mol [2][8]

Appearance
Yellowish to pale yellow, clear,

viscous liquid
[1][9]

Solubility

Practically insoluble in water;

very soluble in acetone,

methanol, and methylene

chloride.

[1]

Boiling Point 618.9°C at 760 mmHg [3]

Storage Temperature
0-8 °C, in a dry, cool, and well-

ventilated place.
[3][9]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is mandatory to prevent direct contact and inhalation.

Handling should only be performed by personnel trained in handling potent pharmaceutical

ingredients.[2]
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Protection Type Required Equipment Standards & Specifications

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[3][10]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile).

Inspect gloves prior to use.

Wash and dry hands after

handling.[3]

Skin and Body

Protective disposable gown

made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs. Fire/flame resistant

and impervious clothing is

recommended.

[3][11]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded, irritation is

experienced, or when handling

outside of a ventilated

enclosure.

[3]

Operational Protocols
Adherence to standardized procedures is critical for safety and experimental integrity.

General Handling Procedure
Ventilation: Always handle Tribenoside in a well-ventilated area, preferably within a

laboratory fume hood.[3][10]

Avoid Contamination: Prevent contact with skin and eyes. Avoid the formation of dust and

aerosols.[3]

Equipment: Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
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Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[3][11]

Storage Protocol
Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[3]

Incompatibilities: Store away from foodstuff containers and incompatible materials such as

strong oxidizing agents.[3][5]
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Preparation

Handling

Post-Handling & Cleanup

Verify Fume Hood Operation

Don Required PPE
(Goggles, Gown, Gloves)

Prepare Work Area
(e.g., absorbent liner)

Retrieve Tribenoside from Storage

Proceed to Handling

Perform Experimental Work
(e.g., weighing, dispensing)

Securely Close Container After Use

Wipe Down Work Surface

Proceed to Cleanup

Segregate and Label Waste

Return Tribenoside to Storage

Doff and Dispose of PPE Properly

Wash Hands Thoroughly
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Diagram 1: Standard Operating Procedure for Handling Tribenoside.
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Emergency and Disposal Plans
Accidental Release Measures (Spill Response)
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid release into

drains or the environment.[3][6]

Cleanup:

Wear full PPE, including respiratory protection if necessary.

Collect spillage using a suitable absorbent material.

Place the absorbed material and any contaminated items into a suitable, closed, and

labeled container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.
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Immediate Actions

Safety Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Alert Personnel in the Area

Evacuate Non-Essential Staff

Ensure Area is Ventilated

Don Full PPE:
- Double Gloves

- Impervious Gown
- Safety Goggles

- Respirator (if needed)

Assess Situation

Contain Spill with Absorbent Material

Proceed to Cleanup

Collect Contaminated Material

Place in Labeled, Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Stream

Finalize

Report Incident
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Diagram 2: Workflow for Responding to a Tribenoside Spill.
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Waste Disposal
All waste containing Tribenoside must be treated as hazardous chemical waste.

Segregation: Collect Tribenoside waste, including contaminated consumables (e.g., pipette

tips, gloves, absorbent pads), in a designated, compatible, and clearly labeled waste

container.[3]

Containerization: Use a robust, sealed container for liquid waste. Contaminated solids

should be placed in double, robust plastic bags, each sealed individually.[12]

Disposal Route: Dispose of the waste through an approved hazardous or special waste

collection service, in accordance with local, regional, and national regulations.[6] Do not

discharge into the environment.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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